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Cat. No.: B13026841
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Executive Summary & Strategic Importance

Cinnolin-6-ol (CAS: 100949-05-1) represents a critical scaffold in medicinal chemistry,
functioning as a bioisostere to quinolin-6-ol and isoquinolin-6-ol.[1][2][3] The cinnoline core
(1,2-benzodiazine) imparts unique physicochemical properties, particularly regarding hydrogen
bond accepting capacity (N1/N2) and pi-stacking potential.[1][2]

This guide provides a rigorous analytical framework for the validation of Cinnolin-6-ol,
designed for drug discovery teams requiring absolute structural certainty.[1] We move beyond
basic identification to a multi-dimensional validation protocol involving High-Resolution Mass
Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and elemental stoichiometry.[1][2]

[3]

Physicochemical Profile & Theoretical Data

Before initiating experimental workflows, the theoretical baseline must be established.[2][3] The
following data serves as the reference standard for purity assessment.
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Table 1: Molecular Specifications

Property Value Precision Note

IUPAC Name Cinnolin-6-ol

Confirmed via combustion

Molecular Formula CsHsN20

analysis
Molecular Weight (Avg) 146.146 g/mol Standard atomic weights
Monoisotopic Mass 146.0480 Da Critical for HRMS calibration
Exact Mass [M+H]* 147.0553 Da Target ion for ESI(+)

Predictive of membrane
Topological Polar Surface Area  ~46 A2 N
permeability

pKa (Predicted) ~7.8 (OH), ~2.6 (N-H+) Amphoteric character

Analytical Protocol: High-Resolution Mass
Spectrometry (HRMS)

Objective: To confirm the molecular formula with <5 ppm mass error and elucidate structural
connectivity via collision-induced dissociation (CID).

Experimental Methodology

 lonization Source: Electrospray lonization (ESI) in Positive Mode.[2][3] The basic nitrogen
atoms (N1/N2) make protonation favorable ([M+H]*).[2][3]

e Solvent System: Methanol:Water (50:[1][2]50) + 0.1% Formic Acid.[2][3] Formic acid is
essential to ensure protonation of the pyridazine ring.[2][3]

o Direct Infusion: Flow rate 5 uL/min to maintain stable spray cone.

Fragmentation Logic (MS/MS)

Cinnoline derivatives exhibit a characteristic fragmentation pathway driven by the high energy
of the N=N bond.[2][3]
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e Precursor Selection: Isolate m/z 147.0553.[2][3]

e Primary Loss (-N2): The most diagnostic elimination is the extrusion of molecular nitrogen (28
Da), collapsing the diazine ring.[2][3]

e Secondary Loss (-CO): The phenolic oxygen is typically lost as carbon monoxide (28 Da)
from the resulting radical cation.[2][3]

Visualization of Fragmentation Pathway

The following diagram illustrates the logical decay of the Cinnolin-6-ol ion under CID
conditions.
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Figure 1: Proposed ESI-MS/MS fragmentation pathway for Cinnolin-6-ol, highlighting the
diagnostic loss of dinitrogen.[1][2]

Structural Elucidation: NMR Spectroscopy

Objective: To distinguish the 6-hydroxy isomer from the 3-, 4-, 5-, 7-, or 8-hydroxy isomers.
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Solvent Selection

DMSO-ds is the mandatory solvent.[1][2][3] Protic solvents (MeOH-d4, D20) will exchange the
phenolic proton, erasing a critical diagnostic signal.[1] DMSO-de preserves the -OH signal
(typically a broad singlet around 10.0-10.5 ppm).[1][2][3]

1H NMR Assignment Strategy

The cinnoline system is an ortho-fused heterocycle.[1][2][3] The 6-position substitution creates
a specific splitting pattern on the benzenoid ring.[1][2][3]

 H3 & H4 (Pyridazine Ring): These protons appear as a characteristic AB system (or pair of
doublets) in the downfield region (7.5-8.5 ppm).[2][3] H4 is typically more deshielded due to
the peri-effect of the benzene ring.[2][3]

e H5, H7, H8 (Benzenoid Ring):

o H5: Appears as a doublet (d) with ortho-coupling (~9 Hz) to H7? Correction: In 6-
substituted cinnolines, H5 is meta to the substituent but ortho to H7 is not possible if H6 is
substituted.

o Correct Coupling Logic for 6-OH:

= H5: Doublet (d) due to meta-coupling with H7 (~2.5 Hz). Located very downfield due to
the peri-position relative to N1/N2.[2][3]

= H7: Doublet of doublets (dd) due to ortho-coupling with H8 (~9 Hz) and meta-coupling
with H5 (~2.5 Hz).

= H8: Doublet (d) due to ortho-coupling with H7 (~9 Hz).

Validation Criterion: If you observe a triplet or a doublet of doublets with two large coupling
constants, the substitution is likely NOT at the 6-position (potentially 5- or 8-).[1]

Synthesis & Purity Verification Workflow

For researchers synthesizing this compound de novo, the Richter Cinnoline Synthesis or
Widman-Stoermer Synthesis are the standard authoritative routes.[2]
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Analysis Workflow Diagram

The following flowchart outlines the decision matrix for validating the synthesized Cinnolin-6-
ol.
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Figure 2: Quality Control Decision Matrix for Cinnolin-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chemsynthesis.com [chemsynthesis.com]

2. 4-Cinnolinol | CBH6N20 | CID 255799 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Cinnoline | C8BH6NZ2 | CID 9208 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Molecular Characterization and
Structural Analysis of Cinnolin-6-0l[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13026841/docs#technical-guide-molecular-
characterization-and-structural-analysis-of-cinnolin-6-ol-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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